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Compound of Interest

Compound Name: Metobromuron-D6

Cat. No.: B15352707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of certified reference materials (CRMs) for

the herbicide metobromuron and its primary metabolites. Accurate and reliable analytical

standards are crucial for the precise quantification of these compounds in environmental

monitoring, food safety analysis, and metabolism studies. This document outlines available

CRMs, their key characteristics, and detailed experimental protocols for their use.

Certified Reference Material Comparison
The selection of a suitable CRM is paramount for ensuring the quality and validity of analytical

data. The following tables summarize the currently available CRMs for metobromuron and its

major metabolites from leading suppliers. All listed CRMs are produced under internationally

recognized quality management systems, ensuring traceability and reliability.[1][2][3][4][5]

Table 1: Certified Reference Materials for Metobromuron
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Supplier
Product
Name

Catalogue
Number

Purity/Conc
entration

Format
Accreditatio
ns

Sigma-

Aldrich

Metobromuro

n certified

reference

material,

TraceCERT®

33388

99.7% (g/g)

uncertainty

0.6% (g/g)

Neat

ISO/IEC

17025, ISO

17034

LGC

Standards

Metobromuro

n

DRE-

C15160000
99.5% Neat ISO 17034

AccuStandar

d

Metobromuro

n
P-436N 100 mg Neat

ISO 17034,

ISO/IEC

17025

Table 2: Certified Reference Materials for Metobromuron Metabolites
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Metabolit
e

Supplier
Product
Name

Catalogu
e Number

Purity/Co
ncentrati
on

Format
Accredita
tions

4-

Bromophe

nylurea

LGC

Standards

(4-

Bromophe

nyl)urea

TRC-

B700233

>95%

(HPLC)
Neat N/A

Desmethyl-

metobromu

ron

LGC

Standards

Metobromu

ron-N-

desmethyl

DRE-

C1516050

0

N/A Neat
ISO/IEC

17025

4-

Bromoanili

ne

CPAChem

4-

Bromoanili

ne

SB6111 N/A 500 mg

ISO 17034,

ISO/IEC

17025, ISO

9001

Desmethox

y-

metobromu

ron

AERU

Desmethox

y-

metobromu

ron (Ref:

CGA

18236)

N/A N/A N/A N/A

N/A: Information not readily available from the provided search results.

Experimental Protocols
Accurate determination of metobromuron and its metabolites in complex matrices such as soil

requires robust and validated analytical methods. The following protocol outlines a widely used

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.[6][7][8][9][10]

QuEChERS Sample Preparation for Soil Samples
Sample Homogenization: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge

tube.
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Hydration (for dry soils): If the soil is dry, add 10 mL of ultrapure water and let it sit for 30

minutes to hydrate.

Extraction:

Add 10 mL of acetonitrile to the centrifuge tube.

Add the appropriate QuEChERS extraction salt packet (e.g., magnesium sulfate, sodium

chloride, sodium citrate).

Securely cap the tube and shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube

containing a cleanup sorbent (e.g., PSA, C18).

Vortex for 30 seconds.

Centrifuge at a high speed (e.g., 10,000 rcf) for 2 minutes.

Final Extract: The resulting supernatant is the final extract ready for LC-MS/MS analysis.

LC-MS/MS Analysis
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass

spectrometer.

Column: A C18 reversed-phase column is commonly used for the separation of phenylurea

herbicides and their metabolites.

Mobile Phase: A gradient elution with water and acetonitrile or methanol, both containing a

small amount of an additive like formic acid or ammonium formate to improve ionization.
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Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for these

compounds.

Detection: Multiple Reaction Monitoring (MRM) is the preferred method for quantification due

to its high selectivity and sensitivity. Two MRM transitions (a quantifier and a qualifier) should

be monitored for each analyte to ensure accurate identification.

Table 3: Suggested MRM Transitions for Metobromuron and its Metabolites

Compound Precursor Ion (m/z)
Product Ion
(Quantifier) (m/z)

Product Ion
(Qualifier) (m/z)

Metobromuron 259.0 170.2 148.2

4-Bromophenylurea 215.0 134.0 106.0

Desmethyl-

metobromuron
245.0 170.0 148.0

4-Bromoaniline 172.0 92.0 65.0

Note: The optimal MRM transitions and collision energies should be determined empirically on

the specific instrument used.

Visualizing Analytical and Biological Processes
To further clarify the experimental and biological context of metobromuron analysis, the

following diagrams have been generated using Graphviz.
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Click to download full resolution via product page

QuEChERS experimental workflow for soil analysis.
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Simplified metabolic pathway of metobromuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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